Cas no 1236271-42-3 (N-(1H-1,3-benzodiazol-2-yl)-2-[(3,5-dimethoxyphenyl)formamido]propanamide)

• Product Name: N-(1H-1,3-benzodiazol-2-yl)-2-[(3,5-dimethoxyphenyl)formamido]propanamide
• CAS No: 1236271-42-3
• MF: C₁₉H₂₀N₄O₄
• MW: 368.386504173279
• CID: 5401941
• Update Time: 2025-05-26

N-(1H-1,3-benzodiazol-2-yl)-2-[(3,5-dimethoxyphenyl)formamido]propanamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(1H-benzimidazol-2-ylamino)-1-oxopropan-2-yl]-3,5-dimethoxybenzamide
• N-(1H-1,3-benzodiazol-2-yl)-2-[(3,5-dimethoxyphenyl)formamido]propanamide

• Inchi： 1S/C19H20N4O4/c1-11(17(24)23-19-21-15-6-4-5-7-16(15)22-19)20-18(25)12-8-13(26-2)10-14(9-12)27-3/h4-11H,1-3H3,(H,20,25)(H2,21,22,23,24)
• InChI Key： OLZFVTYBUGVHAR-UHFFFAOYSA-N
• SMILES： C(NC(C)C(NC1NC2=CC=CC=C2N=1)=O)(=O)C1=CC(OC)=CC(OC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-(1H-1,3-benzodiazol-2-yl)-2-[(3,5-dimethoxyphenyl)formamido]propanamide

Research Briefing on N-(1H-1,3-benzodiazol-2-yl)-2-[(3,5-dimethoxyphenyl)formamido]propanamide (CAS: 1236271-42-3)

Recent studies on the compound N-(1H-1,3-benzodiazol-2-yl)-2-[(3,5-dimethoxyphenyl)formamido]propanamide (CAS: 1236271-42-3) have highlighted its potential as a promising candidate in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique benzodiazolyl and dimethoxyphenyl formamido moieties, has been investigated for its biological activities, particularly in the context of enzyme inhibition and targeted therapy. The following briefing synthesizes the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential therapeutic applications.

The synthesis of N-(1H-1,3-benzodiazol-2-yl)-2-[(3,5-dimethoxyphenyl)formamido]propanamide involves a multi-step process that ensures high yield and purity. Recent advancements in synthetic methodologies have optimized the reaction conditions, reducing side products and improving scalability. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) have been employed to confirm the structural integrity of the compound. These developments are critical for ensuring reproducibility in both research and potential industrial applications.

In terms of biological activity, this compound has demonstrated significant inhibitory effects on specific enzymes involved in inflammatory and proliferative pathways. Mechanistic studies suggest that it binds to the active sites of target enzymes, disrupting their catalytic activity. For instance, in vitro assays have shown potent inhibition of kinases and proteases, which are often implicated in diseases such as cancer and autoimmune disorders. These findings position the compound as a valuable tool for further pharmacological exploration.

Recent preclinical studies have evaluated the pharmacokinetic and pharmacodynamic properties of N-(1H-1,3-benzodiazol-2-yl)-2-[(3,5-dimethoxyphenyl)formamido]propanamide. Results indicate favorable absorption and distribution profiles, with moderate plasma protein binding and good tissue penetration. However, challenges such as metabolic stability and potential off-target effects remain areas of active investigation. Researchers are exploring structural modifications to enhance its drug-like properties while retaining its biological efficacy.

The therapeutic potential of this compound extends beyond enzyme inhibition. Preliminary data suggest its role in modulating cellular signaling pathways, particularly those involved in apoptosis and immune response. For example, in cell-based assays, the compound has been shown to induce apoptosis in cancer cell lines while sparing normal cells, indicating a selective mechanism of action. These observations underscore its potential as a lead compound for developing novel anticancer agents.

In conclusion, N-(1H-1,3-benzodiazol-2-yl)-2-[(3,5-dimethoxyphenyl)formamido]propanamide (CAS: 1236271-42-3) represents a promising avenue for research in chemical biology and drug discovery. Its unique structural features, coupled with demonstrated biological activities, make it a compelling candidate for further development. Future studies should focus on optimizing its pharmacological profile and exploring its therapeutic applications in vivo. The continued investigation of this compound may yield significant contributions to the treatment of complex diseases, aligning with the broader goals of precision medicine.